Cas no 19237-53-7 (Benzoic Acid Acyl-b-D-glucuronide)

Benzoic Acid Acyl-b-D-glucuronide Properties

Names and Identifiers

• b-D-Glucopyranuronic acid,1-benzoate
• (2S,3S,4S,5R,6S)-6-benzoyloxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Benzoic Acid Acyl-β-D-glucuronide
• BENZOIC ACID-ACYL-Β-D-GLUCURONIDE
• benzoyl glucuronide
• 1-O-benzoyl-beta-D-glucopyranuronic acid
• beta-D-Glucopyranuronic acid, 1-benzoate
• Benzoic acid-acyl-b-D-glucuronide
• Benzoic Acid Acyl-2-D-glucuronide
• Benzoyl-acyl-beta-D-glucuronide, E210-acyl-beta-D-glucuronide
• Benzoyl-glucuronide
• UNII-OC94T61O9A
• BENZOIC ACID .BETA.-D-GLUCURONIDE
• Benzoic Acid Acyl-beta-D-glucuronide
• Benzoic Acid Acyl-b-D-glucuronide
• 1-O-Benzoylhexopyranuronic acid
• 19237-53-7
• (2S,3S,4S,5R,6S)-6-(benzoyloxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• GLUCOPYRANURONIC ACID, 1-BENZOATE, .BETA.-D-
• DTXSID90940901
• OC94T61O9A
• BENZOYL-.BETA.-D-GLUCURONIDE
• BENZOIC ACID GLUCURONIDE
• Benzoyl glucuronide (Benzoic acid)
• CHEBI:168513
• NS00066844
• Q27285571
• .BETA.-D-GLUCOPYRANURONIC ACID, 1-BENZOATE
• Benzoic acid-acyl-beta-D-glucuronide min. 98%
• +Expand

• InChIKey： NLOPFVNXNMEEDI-UNLLLRGISA-N
• Inchi： InChI=1S/C13H14O8/c14-7-8(15)10(11(17)18)20-13(9(7)16)21-12(19)6-4-2-1-3-5-6/h1-5,7-10,13-16H,(H,17,18)/t7-,8-,9+,10-,13-/m0/s1
• SMILES： C1C=CC(C(O[C@@H]2O[C@H](C(=O)O)[C@@H](O)[C@H](O)[C@H]2O)=O)=CC=1

Computed Properties

• Exact Mass: 298.06882
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 298.069
• Heavy Atom Count: 21
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 134A^2

Experimental Properties

• PSA: 133.52
• Refractive Index: 1.639
• Boiling Point: 563.7°Cat760mmHg
• Flash Point: 216.9°C
• Density: 1.6